Cas no 34485-37-5 (2-Butynyl acetate,98%)

2-Butynyl acetate,98% Properties

Names and Identifiers

• Acetic acid 2-butynyl ester~1-Acetoxy-2-butyne
• 2-Butynyl acetate
• but-2-ynyl acetate
• 2-Butyn-1-ol,1-acetate
• acetic acid but-2-ynyl ester
• but-2-yn-1-yl acetate
• Essigsaeure-but-2-inylester
• 2-BUTYNYLACETATE
• 1-Acetoxy-2-butyne
• FT-0611644
• 2-Butynyl acetate, AldrichCPR
• AKOS024261665
• SCHEMBL577216
• 34485-37-5
• DTXSID50427046
• FT-0611646
• 2-Butynylacetate,98%
• 2-Butyn-1-ol, 1-acetate
• G67963
• +Expand

• MDL： MFCD00078282
• InChIKey： ZSMZQEFXKCGILJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h5H2,1-2H3
• SMILES： CC#CCOC(=O)C
• BRN： 1745269

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.05243
• Heavy Atom Count: 8
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 0.57280
• PSA: 26.30000
• Refractive Index: 1.4350
• Boiling Point: 150-152°C 680mm
• Flash Point: 56°C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0,995 g/cm3